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Compound Name:
hydroxybenzoate

Cat. No.: B1422104

An In-Depth Technical Guide to the Molecular Structure and Utility of Methyl 3-bromo-5-
hydroxybenzoate

Authored by: A Senior Application Scientist
Foreword: Unpacking a Versatile Synthetic Building
Block

In the landscape of modern organic synthesis and drug discovery, the utility of a molecule is
often dictated by the strategic arrangement of its functional groups. Methyl 3-bromo-5-
hydroxybenzoate (CAS No: 192810-12-1) stands as a prime example of such a scaffold.[1][2]
This polysubstituted benzoate ester, featuring a bromine atom, a hydroxyl group, and a methyl
ester on a single aromatic ring, offers a triad of reactive sites.[3] This guide provides an in-
depth examination of its molecular architecture, exploring how its structural features govern its
synthesis, spectroscopic signature, reactivity, and ultimately, its application as a pivotal
intermediate in the development of complex chemical entities, including pharmaceuticals.[1][4]
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Core Molecular Architecture and Physicochemical
Properties
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Methyl 3-bromo-5-hydroxybenzoate is a white solid organic compound.[6] Its structure is
defined by a central benzene ring substituted at positions 1, 3, and 5. The interplay between
the electron-withdrawing bromo and methyl carboxylate groups and the electron-donating
hydroxyl group creates a unique electronic environment that dictates its reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Methyl 3-bromo-5-hydroxybenzoate | 192810-12-1 | FM138034 [biosynth.com]

¢ 2. anaxlab.com [anaxlab.com]

¢ 3. Methyl 5-bromo-3-hydroxy-2-methylbenzoate | 1492040-87-5 | Benchchem
[benchchem.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1422104?utm_src=pdf-body
https://rongna.lookchem.com/products/CasNo-192810-12-1-METHYL-5-BROMO-3-HYDROXYBENZOATE-28091044.html
https://www.benchchem.com/product/b1422104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1422104?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FM138034/192810-12-1-methyl-3-bromo-5-hydroxybenzoate
https://www.anaxlab.com/product/192810-12-1-methyl-3-bromo-5-hydroxybenzoate
https://www.benchchem.com/product/b3047923
https://www.benchchem.com/product/b3047923
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. METHYL 5-BROMO-3-HYDROXYBENZOATE | 192810-12-1 [chemicalbook.com]

5. METHYL 5-BROMO-3-HYDROXYBENZOATE | 192810-12-1 [chemicalbook.com]

6. METHYL 5-BROMO-3-HYDROXYBENZOATE, CasN0.192810-12-1 RongNa
Biotechnology Co., Ltd China (Mainland) [rongna.lookchem.com]

To cite this document: BenchChem. [Methyl 3-bromo-5-hydroxybenzoate molecular
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422104#methyl-3-bromo-5-hydroxybenzoate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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